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Compound of Interest

Compound Name: Methysergide

Cat. No.: B1194908

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of
methysergide for in vitro experimental applications. Methysergide is a semi-synthetic ergot
alkaloid known for its mixed agonist and antagonist activity at serotonin (5-HT) receptors,
making it a valuable tool in neuroscience and pharmacology research.

Data Presentation: Solubility and Physicochemical
Properties

Accurate preparation of methysergide solutions is critical for experimental reproducibility. The
following tables summarize the key solubility and physicochemical properties of methysergide
and its commonly used salt, methysergide maleate.

Table 1: Physicochemical Properties of Methysergide

Property Value
Molecular Formula C21H27N302
Molecular Weight 353.5 g/mol
CAS Number 361-37-5
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Table 2: Solubility of Methysergide

Solvent Solubility

Water 1gin 200 mL
Alcohol 1gin165mL
Chloroform 1gin 3400 mL
Ether Practically insoluble

Table 3: Physicochemical Properties of Methysergide Maleate

Property Value

Molecular Formula C21H27N302:C4H404
Molecular Weight 469.54 g/mol

CAS Number 129-49-7

Table 4: Solubility of Methysergide Maleate

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Gentle warming may
Water 4.7 10 ]
be required.
DMSO >10 >21

Signaling Pathways and Experimental Workflow

Methysergide is a 5-HT1 receptor agonist and a 5-HT2 receptor antagonist.[1] Understanding
its mechanism of action is crucial for designing and interpreting experiments.
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5-HT2A Receptor (Antagonist Action)

5-HT2A Receptor Phospholipase C 1 IP3 & DAG

5-HT1 Receptor (Agonist Action)

Methysergide

Adenylate Cyclase
(Inhibition)

Methysergide 5-HT1 Receptor
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Workflow for Cell Viability Assay

Prepare Methysergide Seed Cells in
Stock Solution (e.g., in DMSO) 96-well Plate

N

Treat Cells with Serial
Dilutions of Methysergide

l

Incubate for a Defined
Period (e.g., 24-72h)

l

Add Cell Viability
Reagent (e.g., MTT, CellTiter-Glo)

l

Measure Signal
(Absorbance or Luminescence)

l

Analyze Data and
Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Methysergide (Sansert) treatment in acute stroke. Community pilot study - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Techniques for Dissolving Methysergide for
Experimental Use: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1194908#techniques-for-dissolving-
methysergide-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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